(13,13-Dimethyl-10-oxo-12-phenyl-3,6,11-trioxa-9-azatetradecan-1-yl)carbamate
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Description
(13,13-Dimethyl-10-oxo-12-phenyl-3,6,11-trioxa-9-azatetradecan-1-yl)carbamate is a structurally complex carbamate derivative characterized by a 14-membered backbone incorporating dimethyl, oxo, phenyl, trioxa (three ether linkages), and aza (nitrogen) groups. Carbamates are widely studied for their stability, bioactivity, and utility in medicinal chemistry, often serving as prodrugs or enzyme inhibitors. Synthesis likely involves carbamate annulation or coupling strategies, analogous to methods employed for related compounds .
Properties
CAS No. |
796865-54-8 |
|---|---|
Molecular Formula |
C19H29N2O6- |
Molecular Weight |
381.4 g/mol |
IUPAC Name |
N-[2-[2-[2-[(2,2-dimethyl-1-phenylpropoxy)carbonylamino]ethoxy]ethoxy]ethyl]carbamate |
InChI |
InChI=1S/C19H30N2O6/c1-19(2,3)16(15-7-5-4-6-8-15)27-18(24)21-10-12-26-14-13-25-11-9-20-17(22)23/h4-8,16,20H,9-14H2,1-3H3,(H,21,24)(H,22,23)/p-1 |
InChI Key |
BTDWYULWZRZCHD-UHFFFAOYSA-M |
Canonical SMILES |
CC(C)(C)C(C1=CC=CC=C1)OC(=O)NCCOCCOCCNC(=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Erythromycin-Derived Cyclic Carbamates
Example Compounds :
- 12-O-Methyl-9-deoxo-9-dihydro-9a-aza-9a-homoerythromycin A 9a,11-cyclic carbamate (Compound 2)
- 12-O-Ethyl analogue (Compound 3) and their 3-descladinosyl derivatives (Compounds 5, 6) .
Structural Comparison :
- Backbone : The target compound lacks the macrolide ring of erythromycin derivatives but shares a polyether-aza backbone.
- Functional Groups : Both feature cyclic carbamate linkages, but the target compound includes a phenyl group and additional ethers (trioxa), which may enhance lipophilicity and metabolic stability.
- Substituents: Erythromycin derivatives have sugar moieties (cladinosyl) and alkyl ethers (12-O-methyl/ethyl), whereas the target compound substitutes these with phenyl and dimethyl groups.
Physicochemical Data :
| Property | Erythromycin Carbamate (Compound 5) | Target Compound (Inferred) |
|---|---|---|
| Molecular Weight | ~800–850 g/mol (estimated) | ~450–500 g/mol (estimated) |
| Solubility | Low (hydrophobic macrolide core) | Moderate (polar ethers) |
| Stability | Acid-labile (cyclic carbamate) | Likely more stable (non-cyclic) |
Aza-Sugar Carbamates
Example Compound: 1,2,4-Trideoxy-1,4-imino-L-xylitol carbamate .
Structural Comparison :
- Backbone : Aza-sugars feature a pyrrolidine or piperidine ring, whereas the target compound has a linear chain with embedded heteroatoms.
- Functional Groups : Both contain carbamate linkages, but the aza-sugar lacks ethers and phenyl groups.
Applications : Aza-sugars inhibit glycosidases; the target compound’s trioxa chain may enable membrane penetration for similar enzyme-targeting roles .
Quinoline Carbamates
Example Compound: 4-(2-Methyl-1-pyrrolidyl)-7-chloroquinoline carbamate .
Structural Comparison :
- Core: Quinoline derivatives have a nitrogen-containing aromatic ring, contrasting with the target compound’s aliphatic backbone.
- Functional Groups: Both include carbamates, but the quinoline derivative’s chloro and pyrrolidine groups confer distinct electronic properties.
Synthesis : Formed via chloroformate-amine reactions, a common carbamate synthesis route .
Applications: Quinoline carbamates exhibit antimalarial activity; the target compound’s phenyl group may support aromatic interactions in receptor binding .
Bioactivity and Stability Trends
- Erythromycin Analogues: Acid sensitivity limits oral bioavailability; the target compound’s non-cyclic structure may improve stability .
- Aza-Sugars : High diastereoselectivity in synthesis correlates with potent enzyme inhibition; similar stereochemical control could enhance the target compound’s efficacy .
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